Cas no 1003944-31-7 (3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine)

• Product Name: 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine
• CAS No: 1003944-31-7
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 1095930
• PubChem ID: 89601115
• Update Time: 2025-06-09

3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine
• 1003944-31-7
• 3-bromo-6H,7H-[1,4]dioxino[2,3-c]pyridazine
• SCHEMBL14993223
• CS-0096767

• Inchi： 1S/C6H5BrN2O2/c7-5-3-4-6(9-8-5)11-2-1-10-4/h3H,1-2H2
• InChI Key： UFXGMRAHXIKCAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(N=N1)OCCO2

Computed Properties

• Exact Mass: 215.95344g/mol
• Monoisotopic Mass: 215.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.02g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine

Introduction to 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine (CAS No. 1003944-31-7)

3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine, identified by its Chemical Abstracts Service (CAS) number 1003944-31-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dioxino-pyridazine class, a structural motif known for its potential biological activity and synthetic utility. The presence of both bromine and nitrogen-containing rings in its molecular framework makes it a versatile scaffold for further chemical modifications and drug development applications.

The dioxino[2,3-c]pyridazine core structure of this compound is characterized by a fused system of a dioxine ring and a pyridazine ring. This unique arrangement imparts distinct electronic and steric properties, which are highly valuable in designing molecules with specific interactions with biological targets. The bromo substituent at the 3-position enhances the reactivity of the molecule, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine has emerged as a promising intermediate in the synthesis of bioactive molecules. Its structural features make it an attractive candidate for exploring mechanisms of action related to inflammation, neurodegeneration, and cancer biology. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways.

One of the most compelling aspects of 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine is its potential as a building block for small-molecule drugs. The combination of the dioxine and pyridazine moieties provides a rich chemical space for designing molecules that can modulate biological processes at multiple levels. Researchers have leveraged this compound to develop analogs with enhanced solubility, improved pharmacokinetics, and reduced toxicity. These efforts align with the broader goal of translating laboratory discoveries into clinical applications.

The synthesis of 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine typically involves multi-step organic transformations starting from readily available precursors. The key steps often include cyclization reactions to form the dioxino-pyridazine core followed by selective bromination to introduce the bromine atom at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for academic and industrial research purposes.

From a medicinal chemistry perspective, the bromo substituent plays a crucial role in determining the reactivity and selectivity of derivatives derived from this scaffold. This feature allows chemists to fine-tune the properties of their compounds by introducing various functional groups while maintaining the core heterocyclic structure. Such flexibility is essential for optimizing drug candidates during lead optimization campaigns.

Recent studies have also highlighted the importance of computational modeling in understanding the interactions between 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine derivatives and biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on proteins relevant to disease pathways. These computational approaches complement experimental efforts by providing insights into structure-activity relationships and guiding the design of next-generation compounds.

The pharmaceutical industry has shown particular interest in exploring derivatives of 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine for their potential therapeutic benefits. Preclinical studies have demonstrated promising results in models of inflammation and neurodegenerative diseases. For example, certain analogs have exhibited anti-inflammatory properties by modulating cytokine production pathways. Similarly, derivatives targeting neuronal receptors have shown potential in preclinical models of Alzheimer’s disease and Parkinson’s disease.

The versatility of 3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine extends beyond its applications in drug discovery. It serves as an important intermediate in materials science research as well. The unique electronic properties of its heterocyclic core make it suitable for developing organic semiconductors and light-emitting materials. These applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion,3-bromo-6,7-dihydro-[1,4]Dioxino[2,3-c]pyridazine (CAS No. 1003944-31-7) represents a fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its structural features enable diverse chemical modifications and biological activities make it an invaluable tool for researchers aiming to develop novel therapeutics or advanced materials. As synthetic methodologies continue to evolve and computational techniques become more sophisticated,this compound will undoubtedly remain at the forefront of scientific innovation.